Cas no 634573-54-9 (1-(4-methylphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-methylphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 634573-54-9
• MF: C₂₄H₂₄N₂O₄
• MW: 404.458366394043
• CID: 5418320
• Update Time: 2025-10-28

1-(4-methylphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 1-(4-methylphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C24H24N2O4/c1-16-6-8-17(9-7-16)21-20-22(27)18-4-2-3-5-19(18)30-23(20)24(28)26(21)11-10-25-12-14-29-15-13-25/h2-9,21H,10-15H2,1H3
• InChI Key： LQLSRXOOHFCTPN-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=CC=C(C)C=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1-(4-methylphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

1-(4-Methylphenyl)-2-2-(Morpholin-4-yl)ethyl-1H,2H,3H,9H-Chromeno[2,3-c]pyrrole-3,9-dione: A Comprehensive Overview

1-(4-Methylphenyl)-2-2-(Morpholin-4-yl)ethyl-1H,2H,3H,9H-Chromeno[2,3-c]pyrrole-3,9-dione, also known by its CAS number 634573-54-9, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenopyrroles, which are known for their potential applications in drug discovery and materials science. The molecule's structure features a chromenopyrrole core with substituents that include a 4-methylphenyl group and a morpholinyl group. These substituents play a crucial role in modulating the compound's physical and chemical properties.

The chromenopyrrole framework of this compound is characterized by a fused bicyclic system consisting of a pyrrole ring and a chromene moiety. The pyrrole ring contributes to the compound's aromaticity and potential for π–π interactions, while the chromene moiety introduces conjugation and electronic versatility. The presence of the 4-methylphenyl group enhances the compound's lipophilicity, which is often desirable in drug design for improving bioavailability. On the other hand, the morpholinyl group introduces hydrogen bonding capabilities and increases the compound's stability in various environments.

Recent studies have highlighted the potential of this compound as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers with enhanced electronic properties. The compound's ability to undergo various types of polymerization reactions makes it a valuable building block for materials science applications. Additionally, its unique electronic structure has been leveraged in the development of organic semiconductors for use in flexible electronics and optoelectronic devices.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its structural features make it an attractive candidate for targeting various biological pathways. For example, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that further research into its biological effects could lead to the development of novel therapeutic agents.

The synthesis of 1-(4-Methylphenyl)-2-2-(Morpholin-4-yl)ethyl-chromenopyrrole derivatives involves a series of carefully designed organic reactions. Key steps include Friedel-Crafts alkylation to introduce the 4-methylphenyl group and nucleophilic substitution reactions to incorporate the morpholinyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of these compounds, reducing production costs and improving scalability.

From an environmental perspective, this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains an area of concern due to its lipophilic nature. Researchers are actively exploring methods to enhance its biodegradability through structural modifications without compromising its desired properties.

In conclusion, CAS No 634573-54-9, or 1-(4-Methylphenyl)-2-(Morpholin-4-yl)ethyl-chromenopyrrole, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing both materials science and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in future innovations.